Cas no 1909309-43-8 (3-(3,4-difluorophenyl)aminopropan-1-ol hydrochloride)

• Product Name: 3-(3,4-difluorophenyl)aminopropan-1-ol hydrochloride
• CAS No: 1909309-43-8
• MF: C₉H₁₂ClF₂NO
• MW: 223.647488594055
• MDL: MFCD29047636
• CID: 4628609
• PubChem ID: 121553127
• Update Time: 2025-05-20

3-(3,4-difluorophenyl)aminopropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-difluorophenyl)amino]propan-1-ol hydrochloride
• 3-(3,4-difluoroanilino)propan-1-ol;hydrochloride
• 3-(3,4-difluorophenyl)aminopropan-1-ol hydrochloride

• MDL： MFCD29047636
• Inchi： 1S/C9H11F2NO.ClH/c10-8-3-2-7(6-9(8)11)12-4-1-5-13;/h2-3,6,12-13H,1,4-5H2;1H
• InChI Key： YAXCYTBTSGHOTP-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)NCCCO)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 146
• Topological Polar Surface Area: 32.299

Additional information on 3-(3,4-difluorophenyl)aminopropan-1-ol hydrochloride

Comprehensive Overview of 3-(3,4-Difluorophenyl)aminopropan-1-ol Hydrochloride (CAS No. 1909309-43-8)

3-(3,4-Difluorophenyl)aminopropan-1-ol hydrochloride (CAS No. 1909309-43-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its difluorophenyl moiety and aminopropanol backbone, is often explored for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its hydrochloride salt form enhances solubility, making it a preferred choice for experimental studies.

In recent years, the demand for fluorinated compounds like 3-(3,4-difluorophenyl)aminopropan-1-ol hydrochloride has surged, driven by their stability and bioactivity. Researchers frequently search for terms such as "fluorophenyl derivatives in medicine" or "aminopropanol-based drug candidates," reflecting the growing interest in this chemical space. The compound's CAS No. 1909309-43-8 is often used as a key identifier in patent literature and scientific databases, underscoring its relevance in intellectual property and R&D.

One of the most discussed topics in the context of 3-(3,4-difluorophenyl)aminopropan-1-ol hydrochloride is its potential role in addressing neurodegenerative diseases. With global attention on conditions like Alzheimer's and Parkinson's, this compound's ability to modulate neurotransmitter activity or interact with dopamine receptors has become a focal point. Searches for "CNS-targeting fluorinated molecules" or "neuroprotective agents" often lead to discussions about its mechanism of action.

From a synthetic chemistry perspective, the compound's difluorophenyl group is notable for its electron-withdrawing effects, which can influence binding affinity in drug-receptor interactions. This property aligns with the broader trend of "rational drug design" and "structure-activity relationship (SAR) studies," which are highly searched topics in medicinal chemistry forums. The hydrochloride salt form also addresses challenges related to bioavailability, a common concern in preclinical development.

In addition to its pharmaceutical potential, 3-(3,4-difluorophenyl)aminopropan-1-ol hydrochloride is studied for its applications in material science. Fluorinated compounds are increasingly used in liquid crystals and organic electronics, areas that attract significant academic and industrial interest. Queries like "fluorophenyl derivatives in OLEDs" or "aminopropanol-based polymers" highlight its versatility beyond biomedicine.

Quality control and analytical characterization of CAS No. 1909309-43-8 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are frequently employed to verify purity and structure. These methods are often searched alongside the compound's name, reflecting the importance of robust analytical protocols in chemical research.

In summary, 3-(3,4-difluorophenyl)aminopropan-1-ol hydrochloride represents a multifaceted compound with applications spanning drug discovery, material science, and biochemical research. Its CAS No. 1909309-43-8 serves as a gateway to a wealth of scientific literature, while its structural features align with cutting-edge trends in fluorinated chemistry and therapeutic development. As research progresses, this compound is poised to remain a subject of intense scrutiny and innovation.